N-(2,5-dimethoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-(2-phenylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C27H26N2O5/c1-4-19(17-10-6-5-7-11-17)26(30)29-24-20-12-8-9-13-22(20)34-25(24)27(31)28-21-16-18(32-2)14-15-23(21)33-3/h5-16,19H,4H2,1-3H3,(H,28,31)(H,29,30)
• InChI Key: FUWOMTUPVBCVKX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C27H26N2O5
• Molecular Weight: 458.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide, also known as 25B-NBOMe, is a synthetic psychedelic drug that belongs to the family of N-benzylphenethylamines. It was first synthesized in 2003 by Ralf Heim at the Free University of Berlin, Germany. 25B-NBOMe has gained popularity as a recreational drug due to its potent psychedelic effects, and it is often sold under the street names "N-Bomb" and "Smiles". However, its use has been associated with severe adverse effects, including deaths.

Scientific Research Applications

Anti-Inflammatory and Analgesic Agents

Research has shown that benzofuran derivatives can serve as potent anti-inflammatory and analgesic agents. Compounds synthesized from benzofuran carboxamides exhibited significant inhibitory activity on COX-2 selectivity, alongside notable analgesic and anti-inflammatory effects, suggesting their potential as lead compounds for developing new therapeutic agents in this domain (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Benzofuran carboxamide derivatives have been evaluated for their antimicrobial properties, with some compounds displaying significant activity against a range of bacterial strains. This suggests the potential application of N-(2,5-dimethoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide in the development of new antimicrobial agents, contributing to the fight against resistant bacterial infections (Lavanya et al., 2017).

Material Science Applications

In the field of materials science, benzofuran derivatives have been incorporated into polymers to enhance their properties. For instance, they have been used in the synthesis of novel hyperbranched polymers, which exhibit unique physical and chemical characteristics suitable for advanced materials applications. These polymers have potential uses in coatings, adhesives, and as components in electronic devices, highlighting the versatility of benzofuran carboxamide derivatives (Baek et al., 2003).

Synthesis of Heterocyclic Compounds

Benzofuran carboxamide derivatives are also key intermediates in the synthesis of various heterocyclic compounds, which are crucial in pharmaceutical development. The ability to generate diverse heterocyclic structures from benzofuran carboxamides underscores their significance in drug discovery and development processes (Jackson & Marriott, 2002).